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Compound of Interest

Compound Name: AnnH31

Cat. No.: B1666043

Disclaimer: The term "AnnH31" did not yield specific results. The following guidance is based
on the highly hazardous chemical, Anhydrous Ammonia (NH3), and is intended for researchers,
scientists, and drug development professionals.

Anhydrous ammonia is a colorless gas with a pungent odor that is corrosive and toxic upon
inhalation.[1][2][3] It is critical to handle this chemical with extreme caution in a well-ventilated
area, utilizing appropriate personal protective equipment (PPE) to minimize exposure and
ensure safety.[4][5]

Personal Protective Equipment (PPE) for Anhydrous
Ammonia

The selection of appropriate PPE is paramount and is determined by the potential for exposure.
The U.S. Environmental Protection Agency (EPA) outlines four levels of PPE protection.[6]
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Protection Level

Description

Recommended Equipment

Required when the greatest
potential for exposure to

hazards exists, and when the

- Positive pressure, full face-
piece self-contained breathing
apparatus (SCBA) or positive
pressure supplied air respirator

with escape SCBA.- Totally

Level A
greatest level of skin, encapsulated chemical- and
respiratory, and eye protection vapor-protective suit.- Inner
is required.[6] and outer chemical-resistant
gloves.- Chemical-resistant,
steel-toe boots.
- Positive pressure, full face-
piece SCBA or positive
pressure supplied air respirator
with escape SCBA.- Hooded
Required under circumstances  chemical-resistant clothing
requiring the highest level of (overalls and long-sleeved
Level B respiratory protection, with a jacket; coveralls; one or two-
lesser level of skin protection. piece chemical-splash suit;
[6] disposable chemical-resistant
coveralls).- Inner and outer
chemical-resistant gloves.-
Chemical-resistant, steel-toe
boots.
- Full-face or half-mask, air-
Required when the purifying respirator with an
concentration and type of appropriate ammonia
airborne substances are cartridge.- Hooded chemical-
Level C known and the criteria for resistant clothing.- Inner and
using air-purifying respirators outer chemical-resistant
are met.[6] gloves.- Chemical-resistant,
steel-toe boots.
Level D The minimum protection - Safety glasses or chemical

required.[6] It should not be

worn when there is any

splash goggles.- Gloves.-

Coveralls.- Steel-toe boots.
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potential for contact with

anhydrous ammonia.

Hazard Assessment and PPE Selection Workflow

A thorough hazard assessment of the workplace is essential to identify potential dangers and
select the appropriate level of PPE.[4][7] This involves evaluating the concentration of

ammonia, the potential for skin contact, and the work being performed.
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Caption: PPE selection workflow based on hazard assessment.
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Operational and Disposal Plans

Handling and Storage:

Store anhydrous ammonia cylinders in a well-ventilated, secure area away from heat and
ignition sources.[5]

Use only with equipment of compatible materials of construction and rated for cylinder
pressure.[8]

All equipment used when handling the product must be grounded to prevent static discharge.

[5]

Use a backflow preventive device in the piping.[8]

Emergency Procedures:

Inhalation: Immediately move the victim to fresh air and keep them at rest in a position
comfortable for breathing.[3][5] If breathing has stopped, provide artificial respiration. Seek
immediate medical attention.[8]

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15-
20 minutes while removing contaminated clothing.[1][8] Seek immediate medical attention.
Contact with liquefied gas can cause frostbite.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[5][8] Remove contact lenses if present and easy to do.[1] Seek immediate
medical attention.

Spills and Leaks: Evacuate the area.[8] If it is safe to do so, stop the flow of gas.[5][8] Use a
water spray to reduce vapors, but do not apply water directly to the leak.[5]

Disposal:

Dispose of contaminated clothing and equipment in accordance with local, state, and federal
regulations.
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e Do not attempt to dispose of unused anhydrous ammonia. Contact the supplier for return
instructions.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. mosaicco.com [mosaicco.com]

. produkte.linde-gas.at [produkte.linde-gas.at]

. macroquimica.com.mx [macroquimica.com.mx]
. osha.gov [osha.gov]

. dakotagas.com [dakotagas.com]

. epa.gov [epa.gov]

. hbaca.org [hbaca.org]

°
[e0) ~ » (&) EEN w N =

. assets.linde.com [assets.linde.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Anhydrous Ammonia]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666043#personal-protective-equipment-for-
handling-annh31]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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